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Compound of Interest

Methyl isonicotinate-(CH2)2-
COOH

cat. No.: B12367971

Compound Name:

Disclaimer: The following safety and handling information is based on the known hazards of a
structurally similar compound, Methyl Isonicotinate (CAS 2459-09-8). The requested
compound, "Methyl isonicotinate-(CH2)2-COOH," which is more accurately named 3-(4-
(methoxycarbonyl)phenyl)propanoic acid, is a distinct chemical entity. While its core structure
includes the methyl isonicotinate moiety, the addition of a propanoic acid side chain may alter
its chemical and toxicological properties. This guide should be used as a preliminary safety
reference, and a comprehensive, substance-specific risk assessment is strongly recommended
before handling.

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures to ensure laboratory safety and minimize risk for researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

Based on the parent compound, Methyl Isonicotinate, 3-(4-(methoxycarbonyl)phenyl)propanoic
acid is anticipated to be a combustible liquid that may cause skin, eye, and respiratory irritation.

[L1[21E31[41[5]16]
Anticipated GHS Hazard Statements:

e H227: Combustible liquid.[1][2][3][4][5]
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e H315: Causes skin irritation.[1][4][5][6][7]

e H319: Causes serious eye irritation.[1][4][5][6][7]

o H335: May cause respiratory irritation.[2][3][4][5]

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the primary defense against accidental exposure.

PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields (conforming to EN166)
or NIOSH-approved safety
goggles.[1][8] A face shield
may be necessary for splash-
prone activities.[9]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[6]

[7]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). A lab
coat or chemical-resistant

apron is required.[7]

Prevents skin contact, which
can lead to irritation.[6][7]
Contaminated clothing must be
removed and laundered before
reuse.[5][7]

Respiratory Protection

To be used if ventilation is
inadequate. A NIOSH/MSHA-
approved respirator is

recommended.[1][8]

Protects against inhalation of
vapors or mists that may cause

respiratory irritation.[2][3][4][5]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risk.

Operational Plan: Step-by-Step Handling

o Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a laboratory fume hood.[8]
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o Ensure that eyewash stations and safety showers are readily accessible.[1][8]

o Inspect all PPE for integrity before use.

e Handling the Chemical:

o

Avoid direct contact with skin and eyes.[3]

[¢]

Do not inhale vapors or mists.[3][4]

[e]

Keep the container tightly closed when not in use.

[e]

Wash hands thoroughly after handling.[3][7]
o Do not eat, drink, or smoke in the work area.
Disposal Plan

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do
not mix with other waste streams.

o Disposal Method: This combustible material may be burned in a chemical incinerator
equipped with an afterburner and scrubber.[3] Always use a licensed professional waste
disposal service.[3] Handle uncleaned containers as you would the product itself.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.
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Emergency Situation

First Aid and Response Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[2]
Remove contact lenses if present and easy to

do.[2][7] Seek immediate medical attention.[2]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[2] Remove all
contaminated clothing. If skin irritation occurs,

get medical advice/attention.[5][7]

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration.[2][8] Seek medical

attention if you feel unwell.[2][5]

Ingestion

Do NOT induce vomiting.[1][2] Rinse mouth with

water and seek immediate medical attention.[3]

[4]

Spill or Leak

Evacuate the area. Remove all sources of
ignition.[1][2] Use personal protective
equipment.[2][3] Contain the spill with inert
absorbent material (e.g., sand, earth) and
collect it for disposal.[1][7] Prevent the spill from

entering drains.[3]

Fire

Use water spray, carbon dioxide (CO2), dry
chemical, or alcohol-resistant foam to
extinguish.[2][8] Wear a self-contained breathing

apparatus.[2][3]

Quantitative Data Summary

The following data is for the related compound, Methyl Isonicotinate (CAS 2459-09-8), and

should be used for reference only.
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Property Value
Molecular Formula C7H7NO2
Molecular Weight 137.14 g/mol
Physical State Liquid[1]

Appearance Colorless to Amber Liquid[1][7]
Boiling Point 207 - 209 °C (404.6 - 408.2 °F) @ 760 mmHg[1]
Melting Point 8.5°C (47.3 °F)[1]
Flash Point 82 °C (179.6 °F)[1]
Specific Gravity 1.161[1]
Diagrams
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Handling Workflow for 3-(4-(methoxycarbonyl)phenyl)propanoic acid

Preparation

:

Don PPE

Chemical Handling

Waste Collection Decontamination

Final Disposal

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of the chemical.
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Emergency Response Protocol

Exposure Event
(Spill, Splash, Inhalation)

Evacuate Area

; Administer First Aid Contain Spill
(if necessary)

Seek Medical Attention Clean & Decontaminate

Click to download full resolution via product page

Caption: A flowchart outlining the immediate steps for emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for 3-(4-
(Methoxycarbonyl)phenyl)propanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367971#personal-protective-equipment-for-
handling-methyl-isonicotinate-ch2-2-cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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